![molecular formula C15H12ClFO3 B1454278 4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride CAS No. 1160250-03-2](/img/structure/B1454278.png)
4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride
Overview
Description
“4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride” is a chemical compound with the molecular formula C15H12ClFO3 . It has an average mass of 294.705 Da and a monoisotopic mass of 294.045898 Da .
Molecular Structure Analysis
The molecular structure of “4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride” consists of a benzoyl chloride group attached to a fluorobenzyl group and a methoxy group . The exact 3D structure can be computed using specialized software .Scientific Research Applications
. It is particularly used for the modification of proteins and peptides, aiding in the study of protein structure and function.
Epidermal Growth Factor Receptor (EGFR) Inhibition
In the field of cancer research, this chemical serves as a precursor for the synthesis of EGFR tyrosine kinase inhibitors . These inhibitors are crucial in the study of cancer cell signaling and proliferation.
Lignin Valorization
The compound is involved in the study of lignin model compounds’ reactivity to fluorobenzylation . This research is significant for the quantification of lignin’s phenolic hydroxyl groups, which is essential for its valorization in various applications.
Synthesis of Fragment Structures
It is used in the synthesis of truncated thienopyrimidine structures, which are then evaluated for their EGFR activity . This application is vital for the development of new cancer therapies.
Laboratory Chemicals Manufacturing
As a laboratory chemical, 4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride is used in the manufacture of other substances and in scientific research and development . It plays a role in the synthesis of various chemical compounds.
Safety and Hazards
properties
IUPAC Name |
4-[(3-fluorophenyl)methoxy]-3-methoxybenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClFO3/c1-19-14-8-11(15(16)18)5-6-13(14)20-9-10-3-2-4-12(17)7-10/h2-8H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVYORBDKEWUXNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)Cl)OCC2=CC(=CC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Fluorobenzyl)oxy]-3-methoxybenzoyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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